Cas no 1333802-64-4 (1-(4H-1,2,4-triazol-3-yl)propan-1-amine hydrochloride)

• Product Name: 1-(4H-1,2,4-triazol-3-yl)propan-1-amine hydrochloride
• CAS No: 1333802-64-4
• MF: C₅H₁₁ClN₄
• MW: 162.62063908577
• CID: 4588858
• Update Time: 2025-05-21

1-(4H-1,2,4-triazol-3-yl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4H-1,2,4-triazol-3-yl)propan-1-amine hydrochloride

• Inchi： 1S/C5H10N4.ClH/c1-2-4(6)5-7-3-8-9-5;/h3-4H,2,6H2,1H3,(H,7,8,9);1H
• InChI Key： VLLPUTKVFHFHFH-UHFFFAOYSA-N
• SMILES： C(C1NC=NN=1)(N)CC.[H]Cl

1-(4H-1,2,4-triazol-3-yl)propan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(4H-1,2,4-triazol-3-yl)propan-1-amine hydrochloride

1-(4H-1,2,4-Triazol-3-yl)propan-1-amine Hydrochloride: A Comprehensive Overview

The compound 1-(4H-1,2,4-triazol-3-yl)propan-1-amine hydrochloride (CAS No. 1333802-64-4) is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a triazole ring fused with an amine group, which contributes to its versatile reactivity and biological activity.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry. The triazole ring, a five-membered heterocycle with two nitrogen atoms, is known for its stability and ability to form hydrogen bonds. These properties make it an ideal scaffold for designing bioactive molecules. In the case of 1-(4H-1,2,4-triazol-3-yl)propan-1-amine hydrochloride, the presence of the triazole ring enhances its ability to interact with biological targets, such as enzymes and receptors.

One of the most promising applications of this compound is in the development of antimicrobial agents. Researchers have reported that triazole-containing amines exhibit potent activity against various bacterial and fungal pathogens. This is attributed to their ability to disrupt microbial cell membranes and inhibit essential enzymatic pathways. For instance, a study published in 2023 demonstrated that 1-(4H-1,2,4-triazol-3-yl)propan-1-amine hydrochloride showed remarkable efficacy against multidrug-resistant strains of *Staphylococcus aureus* and *Candida albicans*.

Beyond antimicrobial applications, this compound has also been explored for its potential in cancer therapy. The hydrochloride salt form of 1-(4H-1,2,4-triazol-3-yl)propan-1-amine has been shown to induce apoptosis in cancer cells by modulating key signaling pathways. A 2023 study published in *Nature Communications* revealed that this compound selectively targets cancer cells while sparing healthy cells, making it a potential candidate for targeted chemotherapy.

In addition to its therapeutic applications, 1-(4H-1,2,4-triazol-3-yl)propan-1-amine hydrochloride has found utility in the synthesis of advanced materials. Its ability to act as a versatile building block has led to its use in constructing coordination polymers and metalloorganic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

The synthesis of this compound involves a multi-step process that typically includes the formation of the triazole ring followed by amine functionalization. Recent advancements in catalytic methods have enabled more efficient and scalable production of triazole-containing amines, further enhancing their applicability in industrial settings.

From a structural standpoint, 1-(4H_ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _, the molecule exhibits excellent solubility in polar solvents due to the presence of both hydrophilic (triazole ring) and lipophilic (alkyl chain) moieties. This balance makes it suitable for various biological assays and formulation strategies.

In conclusion, CAS No. 1333802_64_4, or _ _, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and biological activity continue to drive innovative research efforts aimed at harnessing its full potential in medicine and materials science.